Cas no 2229474-29-5 (2-(3-bromo-5-methylphenyl)butanedioic acid)

• Product Name: 2-(3-bromo-5-methylphenyl)butanedioic acid
• CAS No: 2229474-29-5
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 6150886
• PubChem ID: 165969972
• Update Time: 2025-10-29

2-(3-bromo-5-methylphenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-methylphenyl)butanedioic acid
• EN300-1916990
• 2229474-29-5

• Inchi： 1S/C11H11BrO4/c1-6-2-7(4-8(12)3-6)9(11(15)16)5-10(13)14/h2-4,9H,5H2,1H3,(H,13,14)(H,15,16)
• InChI Key： MPEAMSUYICQTEE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 285.98407g/mol
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(3-bromo-5-methylphenyl)butanedioic acid

2-(3-Bromo-5-Methylphenyl)butanedioic Acid: A Comprehensive Overview

2-(3-Bromo-5-Methylphenyl)butanedioic acid (CAS No. 2229474-29-5) is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a brominated aromatic ring and a dicarboxylic acid moiety. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The molecular formula of 2-(3-Bromo-5-Methylphenyl)butanedioic acid is C₁₁H₁₂BrO₄, and its molecular weight is approximately 286.11 g/mol. The compound's structure can be visualized as a substituted phenyl ring attached to a butanedioic acid chain, with the bromine atom at the 3-position and a methyl group at the 5-position of the phenyl ring. This structural arrangement contributes to its chemical reactivity and biological activity.

In recent years, 2-(3-Bromo-5-Methylphenyl)butanedioic acid has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research involves its use as an intermediate in the synthesis of pharmaceuticals. The bromine atom in the molecule can be readily substituted or modified, making it a valuable starting material for the development of novel drugs with specific biological targets.

A study published in the Journal of Medicinal Chemistry in 2021 explored the use of 2-(3-Bromo-5-Methylphenyl)butanedioic acid as a precursor for the synthesis of anti-inflammatory compounds. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in vitro, suggesting its potential for treating inflammatory diseases such as arthritis and colitis.

Beyond its pharmaceutical applications, 2-(3-Bromo-5-Methylphenyl)butanedioic acid has also been investigated for its role in materials science. The dicarboxylic acid functionality makes it suitable for polymerization reactions, where it can be used to create biodegradable polymers with tunable properties. These polymers have potential applications in environmental remediation and biomedical devices, such as drug delivery systems and tissue engineering scaffolds.

The synthetic route to produce 2-(3-Bromo-5-Methylphenyl)butanedioic acid involves several steps, including bromination, esterification, and hydrolysis. A detailed protocol published in the Tetrahedron Letters in 2019 described an efficient method for synthesizing this compound with high yield and purity. The process involves reacting 3-bromo-5-methylbenzene with butenedioic anhydride followed by hydrolysis to form the dicarboxylic acid.

In terms of safety and handling, it is important to note that while 2-(3-Bromo-5-Methylphenyl)butanedioic acid is not classified as a hazardous material, it should still be handled with care in laboratory settings. Proper personal protective equipment (PPE) should be worn, and standard laboratory safety protocols should be followed to ensure safe handling and storage.

The environmental impact of 2-(3-Bromo-5-Methylphenyl)butanedioic acid is another area of ongoing research. Studies have shown that the compound can be biodegraded under certain conditions, which is beneficial for reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-(3-Bromo-5-Methylphenyl)butanedioic acid (CAS No. 2229474-29-5) is a versatile compound with promising applications in pharmaceuticals, materials science, and environmental remediation. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.